N-(sec-butyl)-N'-(2-methoxyphenyl)thiourea

• IUPAC Name: 1-butan-2-yl-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C12H18N2OS/c1-4-9(2)13-12(16)14-10-7-5-6-8-11(10)15-3/h5-9H,4H2,1-3H3,(H2,13,14,16)
• InChI Key: OVUDTCZDVUKMJP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)NC1=CC=CC=C1OC
• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol

Description

N-(sec-butyl)-N'-(2-methoxyphenyl)thiourea belongs to the class of aryl thiourea derivatives, which have been studied for various applications due to their unique structural and chemical properties.

Synthesis Analysis

Thiourea derivatives like N-(sec-butyl)-N'-(2-methoxyphenyl)thiourea are synthesized using specific chemical reactions that involve the formation of thiourea linkages. The synthesis often requires precise control of reaction conditions to achieve the desired product (Tadjarodi et al., 2007).

Molecular Structure Analysis

The molecular structure of N-(sec-butyl)-N'-(2-methoxyphenyl)thiourea is characterized by the presence of a thiourea group and aromatic rings. This structure is often analyzed using techniques like NMR, X-ray crystallography, and single-crystal analysis to understand its conformation and bonding interactions (Choi et al., 2010).

Chemical Reactions and Properties

Thiourea derivatives participate in various chemical reactions due to their active functional groups. These reactions can lead to the formation of complexes with metals, contributing to their diverse chemical properties. The reactivity is often influenced by the thiourea group and the substituents on the aromatic rings (Shen et al., 1998).

Physical Properties Analysis

The physical properties of N-(sec-butyl)-N'-(2-methoxyphenyl)thiourea, such as solubility, melting point, and crystalline structure, are crucial for its applications. These properties are typically investigated using spectroscopic and crystallographic methods (Yahiaoui et al., 2019).

Chemical Properties Analysis

The chemical properties of this thiourea derivative are significantly influenced by the presence of the sec-butyl and methoxyphenyl groups. These groups can affect the compound's reactivity, binding affinity, and interactions with other molecules or ions (Ren et al., 2007).